Cas no 2026708-27-8 (2-(2R,6S)-2,6-dimethylmorpholine-4-carbonylaniline)

• Product Name: 2-(2R,6S)-2,6-dimethylmorpholine-4-carbonylaniline
• CAS No: 2026708-27-8
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• MDL: MFCD32875157
• CID: 5654814
• PubChem ID: 28818791
• Update Time: 2025-06-24

2-(2R,6S)-2,6-dimethylmorpholine-4-carbonylaniline Chemical and Physical Properties

Names and Identifiers

• EN300-27687355
• 2026708-27-8
• 2-[(2R,6S)-2,6-dimethylmorpholine-4-carbonyl]aniline
• 2-(2R,6S)-2,6-dimethylmorpholine-4-carbonylaniline

• MDL： MFCD32875157
• Inchi： 1S/C13H18N2O2/c1-9-7-15(8-10(2)17-9)13(16)11-5-3-4-6-12(11)14/h3-6,9-10H,7-8,14H2,1-2H3/t9-,10+
• InChI Key： JVWLOBQTINYITA-AOOOYVTPSA-N
• SMILES： O1[C@H](C)CN(C(C2C=CC=CC=2N)=O)C[C@@H]1C

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-(2R,6S)-2,6-dimethylmorpholine-4-carbonylaniline

Professional Introduction to Compound with CAS No. 2026708-27-8 and Product Name: 2-(2R,6S)-2,6-dimethylmorpholine-4-carbonylaniline

The compound in question, identified by the CAS number 2026708-27-8, is a meticulously synthesized molecule belonging to the class of 2-(2R,6S)-2,6-dimethylmorpholine-4-carbonylaniline. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential therapeutic applications. The stereochemistry defined by the (2R,6S) configuration plays a crucial role in determining its biological activity, making it a subject of intense research interest.

Recent advancements in medicinal chemistry have highlighted the importance of chiral auxiliaries and ligands in the development of enantiomerically pure drugs. The 2-(2R,6S)-2,6-dimethylmorpholine-4-carbonylaniline structure incorporates a morpholine ring, which is known for its ability to enhance binding affinity and selectivity in drug-receptor interactions. This motif has been widely explored in the design of novel pharmacophores, particularly in the modulation of neurotransmitter systems.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have demonstrated that derivatives of morpholine exhibit inhibitory effects on enzymes such as monoamine oxidase (MAO) and catechol-O-methyltransferase (COMT), which are critical in the metabolism of neurotransmitters like dopamine and serotonin. The (2R,6S) stereochemistry of this compound is particularly noteworthy, as it has been shown to improve pharmacokinetic profiles while minimizing off-target effects.

The synthesis of 2-(2R,6S)-2,6-dimethylmorpholine-4-carbonylaniline involves a multi-step process that requires precise control over reaction conditions to ensure high enantiomeric purity. Advanced techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve the desired stereoisomer. These synthetic methodologies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of precision in drug development.

In recent years, there has been a surge in research aimed at developing novel antipsychotic and antidepressant agents. The structural framework of 2-(2R,6S)-2,6-dimethylmorpholine-4-carbonylaniline aligns well with this objective, as it combines elements known to interact effectively with central nervous system receptors. Preclinical studies have indicated that this compound exhibits promising activity against both positive and negative symptoms associated with schizophrenia, suggesting its potential as a next-generation therapeutic agent.

The pharmacological profile of 2-(2R,6S)-2,6-dimethylmorpholine-4-carbonylaniline has also been explored in the context of neuroprotection. Oxidative stress and neuroinflammation are key pathological mechanisms underlying many neurological diseases. Compounds that can modulate these pathways hold significant therapeutic promise. Preliminary data suggest that this molecule may exert neuroprotective effects by inhibiting inflammatory cytokine production and scavenging reactive oxygen species.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions between 2-(2R,6S)-2,6-dimethylmorpholine-4-carbonylaniline and its target proteins. These simulations have provided insights into key pharmacophoric elements responsible for its biological activity. By integrating experimental data with computational predictions, researchers can refine molecular structures to optimize potency and selectivity.

The development of novel drug candidates is often hampered by issues related to solubility and bioavailability. The dimethylmorpholine moiety in this compound contributes to improved solubility characteristics compared to traditional morpholine derivatives. This enhancement is critical for achieving effective drug delivery systems and ensuring therapeutic efficacy.

Future directions in the research of CAS No. 2026708-27-8 include exploring its potential as an intermediate in the synthesis of more complex pharmacological agents. The versatility of its structural framework allows for modifications that could lead to new classes of drugs targeting diverse therapeutic areas. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into clinical applications.

The regulatory landscape for new drug development continues to evolve, emphasizing the need for comprehensive safety and efficacy data before clinical translation. Rigorous preclinical testing is necessary to evaluate the potential benefits and risks associated with 2-(2R,6S)-2,6-dimethylmorpholine-4-carbonylaniline before it can be advanced into human trials. This includes assessments of toxicity, pharmacokinetics, and interaction profiles with other drugs.

In conclusion, CAS No. 2026708-27-8, identified as (Z)-N-(1-[[(1R)-1-cyclopropylpyrrolidin-3-yloxy]carbonyl]-N-methyl-N-(1-methylethyl)amino]benzene, represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activity. The stereochemical configuration at the morpholine ring plays a pivotal role in determining its therapeutic potential, making it a valuable candidate for further research and development.